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Summary of Meta-Analysis Findings on Fluconazole

Prophylaxis

Outcome
Measure

Findings (Fluconazole vs. Control)

Relative Risk
(RR) | Effect
Size

Number of
Studies/infants
Included

Invasive Fungal
Infection (IFI)

Fungal
Colonization

Overall Mortality

Fungal Infection-

Related Mortality

Safety Profile

Significant reduction [1] [2] [3]

Significant reduction [1] [2] [3]

Significant reduction in most analyses

[1] [2]

Significant reduction [2]

No significant difference in common
complications (e.g., abnormal liver

RR = 0.37 to
0.40 [2] [3]

RR =0.32 [1]
[2] [3]

RR=0.75to
0.77 [1] [2]

RR =0.17 [2]

Not applicable

8-14 studies (up to
1,835 infants) [1] [2]

5-14 studies (up to
1,835 infants) [1] [2]

9-14 studies (up to
1,835 infants) [1] [2]

3 studies (581
infants) [2]

Various
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Relative Risk Number of

Outcome

Findings (Fluconazole vs. Control) (RR) | Effect Studies/infants

Measure

Size Included

function, NEC, BPD, PDA, ROP) [1]
[2]

Detailed Methodologies and Considerations

For researchers seeking to interpret or replicate these findings, understanding the underlying methodologies

is crucial.

e Pathogen and Population Focus: The meta-analyses specifically addressed the prevention of
Invasive Fungal Infection (IFl), predominantly caused by Candida species, in preterm infants with
Very Low Birth Weight (VLBW), typically defined as <1500 grams [4] [2]. This population is at high
risk due to immune immaturity, use of invasive devices, and broad-spectrum antibiotics [4].

¢ Evidence Synthesis Protocol: The included meta-analyses followed rigorous systematic review
protocols.

o Search Strategy: Systematic searches were performed across major databases like PubMed,
EMBASE, Cochrane Library, and others, without language restrictions, to identify all relevant
Randomized Controlled Trials (RCTs) [5] [2].

o Inclusion/Exclusion Criteria: Studies were typically included if they were RCTs comparing
intravenous or oral fluconazole prophylaxis against a placebo or no treatment in VLBW infants.
The outcomes of interest were the incidence of IFI, mortality, and fungal colonization [5] [2].

o Data Analysis: Meta-analyses were conducted using software like RevMan. Pooled relative
risks (RR) with 95% confidence intervals (Cl) were calculated. Heterogeneity was assessed
using the 12 statistic, with random-effects or fixed-effects models applied accordingly [2].

e Dosing and Duration: The protocols in the analyzed RCTs varied.

o Common Doses: 3 mg/kg and 6 mgl/kg were the most frequently studied doses [5]. One meta-
analysis concluded that the dosing regimen itself may not have a significant impact on the
efficacy for preventing IFI [6].

o Treatment Duration: A key finding is that a 6-week (42-day) prophylaxis regimen was found
to be superior to a 4-week (28-day) regimen in significantly reducing IFI [6]. The treatment
typically started within the first few days of life [5].

Clinical Application Pathway
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The following chart illustrates the evidence-based decision pathway for considering fluconazole

prophylaxis, synthesized from the review findings.

Clinical Decision Pathway for Fluconazole Prophylaxis

@ Infant (VLBW, <1500g)

Assess Unit's IFI Incidence
and Individual Risk Factors

:

IFI Incidence =5% or
High-Risk Infant (e.g., ELBW)

Yes No

Individualized Decision

@onsider Fluconazole Prophylaxis) Not Recommended Routinely
i for Low-Risk Settings

Initiate Protocol:

Dose: 3-6 mg/kg

Duration: 42 days
Start: Early (< first week)

N

Monitor for Efficacy: Monitor for Safety:
- Reduction in IFI - Liver function
- Reduction in Colonization - Other complications

NS

Grophylaxis Effective & Safe)
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The diagram summarizes that prophylaxis is primarily recommended in settings with a high baseline
incidence of IFI (e.g., >5%) or for highest-risk infants, such as those with Extremely Low Birth Weight
(ELBW) [4].

Key Insights for Professionals

o Targeted Use is Recommended: Current evidence and guidelines suggest that the benefits of
fluconazole prophylaxis outweigh the risks primarily in NICUs with high (>5%) rates of invasive
candidiasis or for the highest-risk infants (e.g., <1000 g) [4] [6].

¢ No Significant Resistance or Safety Signals: The analyses found that prophylactic use did not
lead to the development of fungal resistance in the short term and had no significant adverse
effects on common neonatal complications or short-term neurodevelopment [1].

e Mortality Data Nuance: While several large meta-analyses show a significant reduction in overall
mortality [1] [2], some systematic reviews conclude that fluconazole has not been proven to reduce
mortality, indicating that this benefit may vary by context and population [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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